Cas no 1155262-87-5 ((2S,4S)-1-benzyloxycarbonyl-4-cyano-pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-benzyloxycarbonyl-4-cyano-pyrrolidine-2-carboxylic acid
• CAS No: 1155262-87-5
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 5291247
• Update Time: 2025-05-19

(2S,4S)-1-benzyloxycarbonyl-4-cyano-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-((benzyloxy)carbonyl)-4-cyanopyrrolidine-2-carboxylic acid
• (2S,4S)-1-benzyloxycarbonyl-4-cyano-pyrrolidine-2-carboxylic acid

• Inchi： 1S/C14H14N2O4/c15-7-11-6-12(13(17)18)16(8-11)14(19)20-9-10-4-2-1-3-5-10/h1-5,11-12H,6,8-9H2,(H,17,18)/t11-,12+/m1/s1
• InChI Key： BZVUYGZBEQQFDN-NEPJUHHUSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C[C@@H](C#N)C[C@H]1C(O)=O

Additional information on (2S,4S)-1-benzyloxycarbonyl-4-cyano-pyrrolidine-2-carboxylic acid

(2S,4S)-1-Benzyloxycarbonyl-4-cyano-pyrrolidine-2-carboxylic acid (CAS No. 1155262-87-5): A Comprehensive Overview

The compound (2S,4S)-1-benzyloxycarbonyl-4-cyano-pyrrolidine-2-carboxylic acid, identified by the CAS registry number 1155262-87-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, with its unique stereochemistry and functional groups, has garnered attention due to its potential applications in drug design and development.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds. The (2S,4S) configuration of this molecule plays a crucial role in its interaction with biological targets, making it a valuable tool in asymmetric synthesis and enantioselective catalysis. Researchers have explored its use as a chiral building block in the construction of complex molecules with specific pharmacological properties.

The structure of (2S,4S)-1-benzyloxycarbonyl-4-cyano-pyrrolidine-2-carboxylic acid features a pyrrolidine ring substituted with a benzyloxycarbonyl group at position 1 and a cyano group at position 4. This combination of functional groups provides versatility in chemical transformations, enabling the molecule to participate in various reactions such as nucleophilic substitutions, additions, and cyclizations.

In terms of synthesis, recent advancements have focused on improving the efficiency and selectivity of the preparation process. Techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production of this compound. These methods not only enhance yield but also reduce reaction time and environmental impact.

The application of this compound extends into medicinal chemistry, where it serves as a precursor for bioactive molecules. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and drug delivery systems. Additionally, the cyano group at position 4 introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, influencing its reactivity and biological activity.

Recent research has also explored the potential of this compound in catalytic processes. Its chiral environment has been utilized to induce enantioselectivity in various reactions, demonstrating its utility in asymmetric catalysis. This has opened new avenues for the development of enantiopure compounds with therapeutic applications.

In conclusion, (2S,4S)-1-benzyloxycarbonyl-4-cyano-pyrrolidine-2-carboxylic acid (CAS No. 1155262-87-5) stands out as a versatile and valuable molecule in contemporary chemical research. Its unique structure, stereochemistry, and functional groups make it a promising candidate for advancing drug discovery and synthetic methodologies.